7-Amino-4-hydroxyindanone

• IUPAC Name: 7-amino-4-hydroxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H9NO2/c10-6-2-4-7(11)5-1-3-8(12)9(5)6/h2,4,11H,1,3,10H2
• InChI Key: LDSBWQDVDJGDOG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C(C=CC(=C21)O)N
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• CAS No.: 121062-94-0

Description

“7-Amino-4-hydroxyindanone” is a chemical compound. It is similar to other compounds such as “4’,7-Dihydroxyflavone” and “4-Hydroxy-1-indanone” which are known for their various properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new 7-{[1H-indol-3-ylmethylidene]amino}-4-methyl-2H-chromen-2-one dye was synthesized by the reaction of 7-amino-4-methyl coumarin with indole-3-carbaldehyde in EtOH using GAA as a catalyst. Another study reported the synthesis of a series of amino and acyl amino coumarins for activity against the Mycobacterium tuberculosis H37Rv strain.

Safety and Hazards

The safety data sheet for similar compounds like “7-Amino-1H-indazole” and “4-Aminophenol” provides information on the hazards, precautions, and first-aid measures associated with these compounds.

Synthesis routes and methods

Procedure details

To 2.28 g of 7-amino-4-methoxyindane-1-one 110 ml of 47% hydrobromic acid was added and the mixture was heated under reflux for 3.5 hours. The reaction mixture was charged into ice, the mixture was neutralized by adding sodium bicarbonate, and then extracted with ethyl acetate. The organic layer was washed with water and saturated sodium chloride aqueous solution, dried over anhydrous sodium sulfate. The solvent was evaporated to dryness to yield 2.10 g of 7-amino-4-hydroxyindane-1-one.